Cas no 2138400-49-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138400-49-2
• MF: C₉H₁₆F₂N₂O₃
• MW: 238.231749534607
• CID: 5280234
• Update Time: 2025-11-02

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(4-amino-1,1-difluoro-2-methylbutan-2-yl)carbamoyl]acetate
• Methyl 3-[(4-amino-1,1-difluoro-2-methylbutan-2-yl)amino]-3-oxopropanoate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H16F2N2O3/c1-9(3-4-12,8(10)11)13-6(14)5-7(15)16-2/h8H,3-5,12H2,1-2H3,(H,13,14)
• InChI Key： JYYLTRMZNZRWBM-UHFFFAOYSA-N
• SMILES： FC(C(C)(CCN)NC(CC(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 261
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4

Additional information on INDEX NAME NOT YET ASSIGNED

Exploring the Potential of INDEX NAME NOT YET ASSIGNED (CAS No. 2138400-49-2): A Novel Compound in Modern Research

In the rapidly evolving field of chemical research, INDEX NAME NOT YET ASSIGNED (CAS No. 2138400-49-2) has emerged as a compound of significant interest. While its official IUPAC name remains unassigned, this unique molecular entity is gaining attention in various scientific circles due to its potential applications in material science, pharmaceutical research, and industrial chemistry. Researchers are particularly intrigued by its structural characteristics which suggest possible catalytic properties and molecular stability under diverse conditions.

The scientific community's growing curiosity about CAS 2138400-49-2 aligns with current trends in green chemistry and sustainable material development. Many laboratories are investigating whether this compound could contribute to eco-friendly alternatives in manufacturing processes. Its molecular architecture shows promise for applications in energy storage systems, a hot topic in today's research landscape where scientists are searching for more efficient battery components and supercapacitor materials.

From a structural chemistry perspective, preliminary studies suggest that INDEX NAME NOT YET ASSIGNED possesses unique electronic configurations that might enable interesting photophysical properties. This has sparked interest in its potential for optoelectronic applications, particularly in the development of organic semiconductors and light-emitting materials. Researchers are exploring whether this compound could be optimized for use in flexible electronics or display technologies, areas that have seen tremendous growth in recent years.

The synthesis pathway of 2138400-49-2 is another area of active investigation. Chemists are working to develop efficient scalable production methods that maintain the compound's purity while minimizing environmental impact. This aligns with the broader industry shift toward atom-economical reactions and waste-reducing processes. The compound's potential for selective functionalization makes it particularly interesting for materials engineering applications where precise molecular modifications are required.

In pharmaceutical research, while INDEX NAME NOT YET ASSIGNED is not currently classified as an active pharmaceutical ingredient, its structural motifs have drawn attention from medicinal chemists. The scaffold presents opportunities for drug discovery programs, particularly in areas requiring novel molecular frameworks. Some research groups are examining its potential as a building block for more complex biologically active compounds, though extensive toxicity studies and clinical trials would be necessary before any therapeutic applications could be considered.

The commercial potential of CAS 2138400-49-2 is gradually being recognized by specialty chemical manufacturers. As demand grows for high-performance materials across various industries, this compound's unique characteristics position it as a potential candidate for next-generation additives or functional materials. Market analysts are monitoring developments closely, as successful commercialization could open new opportunities in sectors ranging from advanced coatings to electronic components.

From a regulatory standpoint, INDEX NAME NOT YET ASSIGNED currently falls under general chemical safety guidelines. Researchers working with this material follow standard laboratory safety protocols and chemical handling procedures. As with any new chemical entity, comprehensive safety assessments and environmental impact studies will be essential as its applications develop further. The scientific community maintains a cautious yet optimistic outlook regarding its potential uses.

The ongoing research into 2138400-49-2 exemplifies how emerging chemical entities can spark innovation across multiple disciplines. As characterization studies continue, the scientific literature will likely see increasing references to this compound, potentially under various research codes or provisional designations. For now, INDEX NAME NOT YET ASSIGNED represents an exciting frontier in molecular science, with its full capabilities and applications yet to be discovered.

Looking ahead, the trajectory of CAS 2138400-49-2 research will depend on several factors: the outcomes of ongoing property characterization studies, the development of efficient synthetic methodologies, and identification of viable industrial applications. What makes this compound particularly noteworthy is its appearance during a period of intense focus on sustainable chemistry and functional materials, suggesting that its development may benefit from current research priorities and funding trends in the chemical sciences.

For researchers and industry professionals tracking novel chemical entities, INDEX NAME NOT YET ASSIGNED warrants attention as a potential platform molecule with diverse application possibilities. As more data becomes available through peer-reviewed publications and patent applications, a clearer picture will emerge of where this intriguing compound fits in the landscape of modern chemistry and materials science.